Cas no 1197850-19-3 (6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 1197850-19-3
• MF: C₁₄H₈F₂N₂O
• MW: 258.222929954529
• CID: 1209361
• PubChem ID: 73012916
• Update Time: 2025-04-20

6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 1H-Pyrazol-5-ol, 1-(6-fluoro-2-benzothiazolyl)-3-methyl-
• 6-Fluoro-2-(3'-methyl-5'-oxo-2'-pyrazolin-1'-yl)benzothiazole
• LS-129002
• 1-(6-Fluoro-2-benzothiazolyl)-3-methyl-1H-pyrazol-5-ol
• AC1MICDD
• CTK3I7772
• BRN 4490986
• 1H-Pyrazol-5-ol, 1-(6-fluoro-2-benzothiazolyl)-3-methyl-; 6-Fluoro-2-(3'-methyl-5'-oxo-2'-pyrazolin-1'-yl)benzothiazole; LS-129002; 1-(6-Fluoro-2-benzothiazolyl)-3-methyl-1H-pyrazol-5-ol; AC1MICDD; CTK3I7772; BRN 4490986;
• FMQWODJWNNIUNN-UHFFFAOYSA-N
• 1197850-19-3
• Z2944199996
• EN300-719492
• SCHEMBL1430562

• Inchi： 1S/C14H8F2N2O/c15-10-3-1-9(2-4-10)14-12(8-19)18-7-11(16)5-6-13(18)17-14/h1-8H
• InChI Key： FMQWODJWNNIUNN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=NC(C3C=CC(=CC=3)F)=C(C=O)N2C=1

Computed Properties

• Exact Mass: 258.06046921g/mol
• Monoisotopic Mass: 258.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.4Ų